Cas no 1527518-91-7 (benzyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate)

• Product Name: benzyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• CAS No: 1527518-91-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 2103783
• Update Time: 2023-11-19

benzyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-?Oxa-?6-?azaspiro[3.3]?heptane-?6-?carboxylic acid, phenylmethyl ester
• benzyl 1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• CID 90346113
• 1-Oxa-6-azaspiro[3.3]heptane-6-carboxylic acid, phenylmethyl ester

• Inchi： 1S/C13H15NO3/c15-12(14-9-13(10-14)6-7-17-13)16-8-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： TYHJWCIJDISTCV-UHFFFAOYSA-N
• SMILES： O1CCC21CN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 38.8

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 375.2±42.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls